Cas no 1604753-95-8 ((3R)-3-Amino-3-(oxan-3-yl)propanamide)

• Product Name: (3R)-3-Amino-3-(oxan-3-yl)propanamide
• CAS No: 1604753-95-8
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 5702603
• PubChem ID: 104941195
• Update Time: 2025-06-30

(3R)-3-Amino-3-(oxan-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• (3R)-3-Amino-3-(oxan-3-yl)propanamide
• EN300-1286270
• 1604753-95-8
• 2H-Pyran-3-propanamide, β-aminotetrahydro-, (βR)-

• Inchi： 1S/C8H16N2O2/c9-7(4-8(10)11)6-2-1-3-12-5-6/h6-7H,1-5,9H2,(H2,10,11)/t6?,7-/m1/s1
• InChI Key： NEOVKEVPYPOEMQ-COBSHVIPSA-N
• SMILES： O1CCCC(C1)[C@@H](CC(N)=O)N

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 377.5±17.0 °C(Predicted)
• pka: 16.28±0.40(Predicted)

Additional information on (3R)-3-Amino-3-(oxan-3-yl)propanamide

Recent Advances in the Study of (3R)-3-Amino-3-(oxan-3-yl)propanamide (CAS: 1604753-95-8)

The compound (3R)-3-Amino-3-(oxan-3-yl)propanamide (CAS: 1604753-95-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique stereochemistry and functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule modulators of biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, shedding light on its role in drug discovery and development.

One of the key areas of research involves the optimization of synthetic routes for (3R)-3-Amino-3-(oxan-3-yl)propanamide. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis method, achieving high yields and purity. The researchers employed asymmetric hydrogenation and chiral auxiliary techniques, which are critical for producing the desired stereoisomer with minimal side products. This advancement is pivotal for scaling up production and ensuring reproducibility in preclinical studies.

Pharmacological evaluations of (3R)-3-Amino-3-(oxan-3-yl)propanamide have revealed its potential as a modulator of gamma-aminobutyric acid (GABA) receptors. In vitro and in vivo studies conducted by a team at the University of Cambridge (2024) indicated that the compound exhibits selective binding to GABA_A receptor subtypes, suggesting its utility in treating neurological disorders such as anxiety and epilepsy. The study also highlighted the compound's favorable pharmacokinetic profile, including good blood-brain barrier penetration and low toxicity, which are essential for central nervous system (CNS) targeting drugs.

Another groundbreaking study explored the compound's role in cancer therapy. Researchers at the National Cancer Institute (2023) identified (3R)-3-Amino-3-(oxan-3-yl)propanamide as a potent inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in tumor progression. The compound demonstrated significant anti-proliferative effects in various cancer cell lines, including breast and lung cancer, by inducing apoptosis and cell cycle arrest. These findings underscore its potential as a lead compound for developing next-generation HDAC inhibitors with improved selectivity and reduced side effects.

In addition to its therapeutic applications, (3R)-3-Amino-3-(oxan-3-yl)propanamide has been investigated for its use in chemical biology tools. A recent publication in ACS Chemical Biology (2024) described its incorporation into activity-based probes for studying enzyme dynamics in live cells. The compound's stability and reactivity make it an ideal candidate for such applications, enabling researchers to gain deeper insights into cellular processes and identify new drug targets.

Despite these promising developments, challenges remain in the clinical translation of (3R)-3-Amino-3-(oxan-3-yl)propanamide. Issues such as metabolic stability, formulation optimization, and potential off-target effects need to be addressed in future studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's progression into clinical trials.

In conclusion, (3R)-3-Amino-3-(oxan-3-yl)propanamide (CAS: 1604753-95-8) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse applications, from neurological disorders to cancer therapy, highlight its potential as a multifaceted therapeutic agent. Continued research and development efforts will be crucial in unlocking its full potential and bringing innovative treatments to patients.